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Compound of Interest

Compound Name: Ethyl 5-hydroxynicotinate

Cat. No.: B186364 Get Quote

Application Notes and Protocols for Ethyl 5-
hydroxynicotinate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of Ethyl 5-hydroxynicotinate (CAS No: 59288-38-9). The information is intended to guide

laboratory practices to ensure personnel safety and maintain the integrity of experiments.

Chemical and Physical Properties
Ethyl 5-hydroxynicotinate is a pyridine derivative that serves as a versatile building block in

organic synthesis. Its chemical structure combines a pyridine ring with a hydroxyl group and an

ethyl ester, making it a useful intermediate in the synthesis of more complex molecules,

particularly in the development of novel pharmaceutical candidates.[1]

Table 1: Physical and Chemical Properties of Ethyl 5-hydroxynicotinate and Related

Compounds
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Property Ethyl 5-hydroxynicotinate
Ethyl nicotinate
(Analogue)

Molecular Formula C₈H₉NO₃ C₈H₉NO₂

Molecular Weight 167.16 g/mol 151.16 g/mol

Appearance
White to off-white to yellow

solid

Clear colorless to pale yellow

liquid

Melting Point Not available 8 - 10 °C

Boiling Point Not available 223 - 224 °C

Flash Point Not available 93 °C

Solubility
>25.1 µg/mL in water at pH

7.4[2]
50 g/L in water

Safety and Hazard Information
Ethyl 5-hydroxynicotinate and its analogues are associated with several hazards. The

primary routes of exposure are inhalation, ingestion, and skin or eye contact. It is crucial to

handle this compound with appropriate safety precautions.

Table 2: Hazard Identification and GHS Classification
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Hazard
GHS Classification (for
related compounds)

Precautionary Statements

Acute Oral Toxicity Harmful if swallowed (H302)
P264, P270,

P301+P312+P330

Eye Irritation
Causes serious eye irritation

(H319)

P280, P305+P351+P338,

P337+P313

Skin Irritation May cause skin irritation. P280

Respiratory Irritation
May cause respiratory

irritation.
P261, P271

Aquatic Hazard

Toxic to aquatic life (H401),

Harmful to aquatic life with

long lasting effects (H412)

P273

Table 3: Quantitative Toxicity Data (for Ethyl nicotinate as an analogue)

Test Species Route Value

LD50 Mouse Oral 1900 mg/kg[3]

LD50 Rabbit Dermal 7940 mg/kg[3]

Note: Specific LD50/LC50 data for Ethyl 5-hydroxynicotinate is not readily available. The

provided data for the analogue Ethyl nicotinate should be used for risk assessment with

caution.

Personal Protective Equipment (PPE)
Strict adherence to personal protective equipment (PPE) guidelines is mandatory when

handling Ethyl 5-hydroxynicotinate.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specific Recommendations

Eye/Face Protection
Chemical splash goggles or a face shield that

meets EN 166 standards.

Skin Protection

Chemical-resistant gloves (e.g., disposable

nitrile gloves) and a lab coat must be worn.

Ensure gloves are inspected before use and

removed before leaving the laboratory.

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood is required. If engineering controls are not

sufficient, a NIOSH/MSHA approved respirator

should be used.

Body Protection
A lab coat or apron should be worn. Long pants

and closed-toe shoes are mandatory.

Experimental Protocols
General Handling and Storage
Handling:

Read and understand the Safety Data Sheet (SDS) before handling.

Conduct all work in a well-ventilated laboratory, preferably within a certified chemical fume

hood.[4]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust or vapors.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
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Keep away from strong oxidizing agents.

Protocol for the Synthesis of Ethyl nicotinate (Analogue)
This protocol describes a microwave-assisted synthesis of ethyl nicotinate, which can be

adapted for similar esterifications.

Materials:

Isonicotinic acid

Absolute ethanol

Activated powdered carbon (catalyst)

Toluene (solvent)

Saturated aqueous solution of Na₂CO₃

Chloroform

Procedure:

To a 100 mL three-necked flask, add 0.8 mol of isonicotinic acid, 0.64 mol of absolute

ethanol, 2.0 g of activated powdered activated carbon, and toluene.

Heat the reaction mixture using a microwave reactor for 10 minutes at 130 °C (200 W

power).[5]

After the reaction, cool the mixture and neutralize it with a saturated aqueous solution of

Na₂CO₃ until the pH reaches 7.[5]

Separate the organic layer. Extract the aqueous phase with 20 mL of chloroform and

combine the organic layers.[5]

Recover the chloroform by atmospheric distillation.

Distill the residue under reduced pressure to obtain the final product.[5]
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Diagrams and Workflows
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Caption: Workflow for the safe handling and storage of Ethyl 5-hydroxynicotinate.

Note on Biological Activity: As of the latest literature review, specific biological targets and

signaling pathways for Ethyl 5-hydroxynicotinate have not been well-characterized. It is

primarily utilized as a chemical intermediate in the synthesis of more complex, biologically

active molecules.[1] Therefore, a signaling pathway diagram is not applicable at this time. The

provided workflow diagram illustrates the necessary safety and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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